Cas no 1248963-40-7 (4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine)

4-Methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a methyl group at the 4-position and a piperidinylmethylthio moiety at the 2-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in the synthesis of biologically active molecules. The presence of both sulfur and nitrogen functionalities enhances its binding affinity in coordination chemistry and catalysis. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound is typically characterized by high purity and stability under standard handling conditions, ensuring reliable performance in research and industrial processes.
4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine structure
1248963-40-7 structure
Product Name:4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine
CAS No:1248963-40-7
MF:C11H17N3S
MW:223.337780714035
MDL:MFCD16702808
CID:5177616
PubChem ID:62268753
Update Time:2026-03-05

4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-METHYL-2-[(PIPERIDIN-2-YLMETHYL)SULFANYL]PYRIMIDINE
    • 4-Methyl-2-((piperidin-2-ylmethyl)thio)pyrimidine
    • 4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine
    • MDL: MFCD16702808
    • Inchi: 1S/C11H17N3S/c1-9-5-7-13-11(14-9)15-8-10-4-2-3-6-12-10/h5,7,10,12H,2-4,6,8H2,1H3
    • InChI Key: JSTBHKFBHTUHCO-UHFFFAOYSA-N
    • SMILES: S(C1N=CC=C(C)N=1)CC1CCCCN1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 189
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.1

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Additional information on 4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine

Professional Introduction to 4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine (CAS No. 1248963-40-7)

4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine, identified by its CAS number 1248963-40-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic sulfonamide derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable candidate for further research and development in medicinal chemistry.

The molecular structure of 4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine features a pyrimidine core substituted with a methyl group at the 4-position and a sulfanyl-piperidine moiety at the 2-position. This unique arrangement of functional groups contributes to its distinctive chemical properties, which are highly relevant in the design of novel therapeutic agents. The presence of both nitrogen and sulfur atoms in the molecule enhances its potential interactions with biological targets, making it an attractive scaffold for drug discovery.

In recent years, there has been a growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyrimidine-based compounds can exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, 4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine has shown promise in preclinical studies as a potential lead compound for the development of new drugs.

The sulfanyl-piperidine moiety in 4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine is particularly noteworthy, as it can modulate the pharmacokinetic and pharmacodynamic properties of the molecule. Piperidine derivatives are known for their ability to enhance drug solubility and bioavailability, which are critical factors in drug development. Additionally, the sulfanyl group can participate in hydrogen bonding interactions with biological targets, thereby increasing the binding affinity and selectivity of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine with greater accuracy. Molecular docking studies have identified potential binding sites on various biological targets, including enzymes and receptors involved in disease pathways. These findings provide valuable insights into the mechanisms of action of this compound and guide further optimization efforts.

The synthesis of 4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups into a single molecule requires careful planning to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to construct complex heterocyclic structures more efficiently than ever before.

In conclusion, 4-methyl-2-{[(piperidin-2-yl)methyl]sulfanyl}pyrimidine (CAS No. 1248963-40-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As our understanding of its properties continues to grow, this compound is likely to play a crucial role in the development of novel therapeutic agents.

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